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Compound of Interest

Compound Name: Heneicosanol

Cat. No.: B102992

An In-depth Technical Guide to the Physicochemical Properties of 1-Heneicosanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Heneicosanol (C21H440) is a long-chain, saturated primary fatty alcohol.[1] Comprising a 21-
carbon backbone, it is a waxy, white solid at room temperature.[1] This document provides a
comprehensive overview of the physicochemical properties of 1-Heneicosanol, intended to
serve as a technical resource for professionals in research, science, and drug development.
The information compiled herein includes quantitative data, detailed experimental
methodologies for property determination, and visual representations of relevant biological and
experimental workflows.

Physicochemical Properties

The key physicochemical properties of 1-Heneicosanol are summarized in the table below.
These values represent a synthesis of data from multiple sources, and where ranges are
provided, they reflect variations reported in the literature.
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Property Value

Molecular Formula C21H440

Molecular Weight 312.57 g/mol [2]

Appearance White, waxy solid[1] or white powder to
crystal[3]

Melting Point 67-71 °C[3][4]

Boiling Point 366.1 °C at 760 mmHg (estimated)[1][4]

Density 0.8 £ 0.1 g/cm3[4]

Solubility in Water Practically insoluble[1]

Solubility in Solvents Soluble in hot methanol

Flash Point 142.3 + 5.2 °C[4]

CAS Number 15594-90-8[1]

Experimental Protocols for Physicochemical
Property Determination

The following sections detail generalized experimental methodologies for determining the key
physicochemical properties of long-chain fatty alcohols like 1-Heneicosanol.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a crystalline solid like 1-Heneicosanol, this is typically a sharp range.

o Apparatus: Melting point apparatus (e.g., Mel-Temp or similar), capillary tubes (sealed at one
end), thermometer.

e Procedure:

o Asmall, finely powdered sample of 1-Heneicosanol is packed into the sealed end of a
capillary tube to a height of 2-3 mm.
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The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
a calibrated thermometer.

The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as the temperature
approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting
range.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. Due to the high boiling point of 1-Heneicosanol, this is often

determined under reduced pressure and extrapolated to atmospheric pressure, or estimated

using computational models. An experimental approach for high-boiling-point liquids is the
Thiele tube method.

o Apparatus: Thiele tube, heat-transfer fluid (e.g., mineral oil), small test tube, capillary tube

(sealed at one end), thermometer, Bunsen burner or hot plate.

e Procedure:

o

A small amount of 1-Heneicosanol is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed in the test tube with the open
end submerged in the sample.

The test tube assembly is attached to a thermometer and placed in the Thiele tube
containing the heat-transfer fluid.

The side arm of the Thiele tube is gently heated, causing the fluid to circulate and heat the
sample evenly.

As the boiling point is approached, a stream of bubbles will emerge from the open end of
the inverted capillary tube.
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o Heating is discontinued, and the apparatus is allowed to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.

Density Determination (Wax Immersion Method)

The density of a waxy solid like 1-Heneicosanol can be determined by measuring the volume
of a known mass of the substance. The wax immersion method is suitable for solids that are
insoluble in water.

o Apparatus: Analytical balance, beaker, a liquid of known density in which the solid is
insoluble (e.g., water), a fine wire for suspending the sample.

e Procedure:
o Asample of 1-Heneicosanol is weighed in the air (W_air).

o The sample is coated in a thin layer of paraffin wax of known density if it is porous. For a
non-porous solid, this step can be omitted.

o The sample is suspended by a fine wire and weighed while fully submerged in a liquid of
known density (e.g., water) (W_liquid).

o The volume of the sample (V) is calculated based on the difference in weight and the
density of the liquid, applying Archimedes' principle.

o The density of 1-Heneicosanol (p) is then calculated using the formula: p = W_air / V.

Solubility Determination

Solubility is qualitatively and quantitatively determined to understand the behavior of 1-
Heneicosanol in various solvent systems.

o Apparatus: Test tubes, vortex mixer, analytical balance.

e Procedure (Qualitative):
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o Asmall, measured amount of 1-Heneicosanol (e.g., 10 mg) is placed in a test tube.
o A small volume of the solvent (e.g., 1 mL of water, ethanol, acetone) is added.
o The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.

o The sample is visually inspected for dissolution. If the solid dissolves completely, it is
considered soluble. If it remains undissolved, it is insoluble. If some dissolves, it is partially
soluble. Heating can be applied to test for solubility at elevated temperatures.

Biological Context and Experimental Workflows

While specific signaling pathways involving 1-Heneicosanol are not yet well-defined in the
literature, its role as a long-chain fatty alcohol suggests its involvement in the broader context
of lipid metabolism and its antimicrobial properties have been investigated.

Biosynthesis of Long-Chain Fatty Alcohols

1-Heneicosanol is synthesized from very-long-chain fatty acids (VLCFAS) through the fatty
acid reduction pathway. This is a fundamental process in many organisms, leading to the
production of primary alcohols that can be further metabolized into waxes or incorporated into
other lipids.
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Biosynthesis of 1-Heneicosanol and its metabolic fate.

Experimental Workflow for Antimicrobial Activity
Screening
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Studies have demonstrated the antimicrobial and antifungal activity of 1-Heneicosanol. The
following workflow outlines a typical experimental procedure to assess these properties.
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Workflow for assessing the antimicrobial activity of 1-Heneicosanol.
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Safety and Handling

1-Heneicosanol is generally considered to be of low toxicity. However, as with any chemical,
appropriate safety precautions should be taken. It may cause mild skin and eye irritation.
Inhalation of dust should be avoided. Standard personal protective equipment, including safety
glasses, gloves, and a lab coat, should be worn when handling this compound. Store in a cool,
dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

1-Heneicosanol is a long-chain fatty alcohol with well-characterized physicochemical
properties. Its waxy nature and insolubility in water are defining features that influence its
applications in various industries, including cosmetics and as a chemical intermediate. The
provided experimental methodologies offer a foundation for the consistent and accurate
determination of its properties. While its specific biological signaling roles are an area for
further research, its antimicrobial activity presents potential avenues for its application in drug
development. This guide serves as a foundational technical resource for scientists and
researchers working with 1-Heneicosanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-heneicosanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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